1-[1-(4-Fluorophenyl)ethyl]-3-propan-2-ylurea

• IUPAC Name: 1-[1-(4-fluorophenyl)ethyl]-3-propan-2-ylurea
• InChI: InChI=1S/C12H17FN2O/c1-8(2)14-12(16)15-9(3)10-4-6-11(13)7-5-10/h4-9H,1-3H3,(H2,14,15,16)
• InChI Key: IKTZCKINWDCUSW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)NC(C)C1=CC=C(C=C1)F
• Molecular Formula: C12H17FN2O
• Molecular Weight: 224.27 g/mol

Description

1-[1-(4-Fluorophenyl)ethyl]-3-propan-2-ylurea is a chemical compound that has been studied for its potential use in scientific research. This compound, also known as fluoxetine, is a selective serotonin reuptake inhibitor (SSRI) that is commonly used as an antidepressant medication. However, its potential applications in scientific research go beyond its use as a medication.

Mechanism of Action

The mechanism of action of 1-[1-(4-Fluorophenyl)ethyl]-3-propan-2-ylurea involves its ability to selectively inhibit the reuptake of serotonin in the brain. This results in increased levels of serotonin in the synaptic cleft, which can help to alleviate symptoms of depression and other mood disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its effects on serotonin levels in the brain. By increasing the levels of serotonin, this compound can help to regulate mood, appetite, and sleep patterns. It can also have effects on other neurotransmitters, such as norepinephrine and dopamine, which can further impact mood and other physiological processes.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[1-(4-Fluorophenyl)ethyl]-3-propan-2-ylurea in lab experiments is its well-established mechanism of action. Because it is an SSRI, its effects on serotonin levels in the brain are well understood, which can make it a useful tool for studying the mechanisms of depression and other mood disorders. However, one limitation of using this compound in lab experiments is that it can have effects on other neurotransmitters besides serotonin, which can complicate the interpretation of results.

Future Directions

There are a number of potential future directions for research involving 1-[1-(4-Fluorophenyl)ethyl]-3-propan-2-ylurea. One area of interest is in the development of new antidepressant medications that are more effective and have fewer side effects than current medications. Another area of interest is in the study of the long-term effects of this compound on the brain, particularly in relation to its effects on neuroplasticity and the development of new neurons. Additionally, researchers may be interested in studying the potential use of this compound in the treatment of other conditions, such as anxiety disorders or chronic pain.

Synthesis Methods

The synthesis of 1-[1-(4-Fluorophenyl)ethyl]-3-propan-2-ylurea involves several steps. The starting materials are fluoro-benzene and ethylamine, which are reacted together to form N-ethyl-4-fluoroaniline. This intermediate is then reacted with chloroacetyl chloride and triethylamine to form N-ethyl-4-fluoro-N-(2-chloroacetyl)aniline. The final step involves reacting this intermediate with isopropylamine to form this compound.

Scientific Research Applications

1-[1-(4-Fluorophenyl)ethyl]-3-propan-2-ylurea has been studied for its potential use in scientific research in a number of different areas. One area of research has been in the study of the mechanisms of depression and other mood disorders. Because this compound is an SSRI, it works by increasing the levels of serotonin in the brain, which can help to alleviate symptoms of depression. By studying the effects of this compound on serotonin levels, researchers can gain a better understanding of the underlying mechanisms of these disorders.